Cas no 14502-42-2 (6-Heptyn-1-amine)

• Product Name: 6-Heptyn-1-amine
• CAS No: 14502-42-2
• MF: C₇H₁₃N
• MW: 111.184821844101
• CID: 3754719
• PubChem ID: 14952373
• Update Time: 2025-04-22

6-Heptyn-1-amine Chemical and Physical Properties

Names and Identifiers

• 6-Heptyn-1-amine
• Hept-6-yn-1-amine
• 6-Heptyn-1-amine HCl
• 6-Heptyn-1-amine hydrochloride
• D76475
• 7-amino-1-heptyne
• 832-145-8
• MFCD19203750
• 14502-42-2
• DTXSID10902526
• SCHEMBL131764
• AKOS006342058
• NoName_3039
• DB-207772
• EN300-6202328
• Hept-6-ynylamine
• CS-0104826

• Inchi： 1S/C7H13N/c1-2-3-4-5-6-7-8/h1H,3-8H2
• InChI Key： CTJWRSXGDBETPH-UHFFFAOYSA-N
• SMILES： C(N)CCCCC#C

Computed Properties

• Exact Mass: 111.104799419Da
• Monoisotopic Mass: 111.104799419Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 77.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 26Ų